N-cyclopentyl-N'-(2-methoxy-5-methylphenyl)oxamide
Overview
Description
N-cyclopentyl-N'-(2-methoxy-5-methylphenyl)oxamide is a chemical compound that has been studied for its potential use in various scientific research applications. This compound is also known as CPP-115 and has been found to have a unique mechanism of action that makes it a promising candidate for further research.
Mechanism of Action
The mechanism of action of CPP-115 involves the inhibition of GABA transaminase, which leads to an increase in the levels of GABA in the brain. This increase in GABA levels can have a calming effect on the brain, which may be beneficial in treating neurological disorders such as addiction, epilepsy, and anxiety.
Biochemical and Physiological Effects
CPP-115 has been found to have several biochemical and physiological effects, including an increase in GABA levels in the brain, a decrease in glutamate levels, and an increase in the activity of certain brain regions involved in regulating mood and behavior.
Advantages and Limitations for Lab Experiments
One of the main advantages of using CPP-115 in lab experiments is its unique mechanism of action, which makes it a promising candidate for further research. However, there are also some limitations to using this compound in lab experiments, including its potential toxicity and the need for further research to fully understand its effects.
Future Directions
There are several future directions for research involving CPP-115, including further studies on its mechanism of action, its potential use in treating other neurological disorders, and the development of more potent and selective inhibitors of GABA transaminase. Additionally, research is needed to better understand the potential toxicity and side effects of this compound.
Synthesis Methods
The synthesis of CPP-115 involves several steps, including the reaction of cyclopentanone with hydroxylamine to form cyclopentanone oxime. This intermediate is then reacted with 2-methoxy-5-methylphenyl isocyanate to form the final product, N-cyclopentyl-N'-(2-methoxy-5-methylphenyl)oxamide.
Scientific Research Applications
CPP-115 has been studied for its potential use in treating various neurological disorders, including addiction, epilepsy, and anxiety. This compound has been shown to inhibit the activity of an enzyme called gamma-aminobutyric acid (GABA) transaminase, which is involved in the metabolism of GABA, a neurotransmitter that plays a role in regulating brain activity.
properties
IUPAC Name |
N-cyclopentyl-N'-(2-methoxy-5-methylphenyl)oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O3/c1-10-7-8-13(20-2)12(9-10)17-15(19)14(18)16-11-5-3-4-6-11/h7-9,11H,3-6H2,1-2H3,(H,16,18)(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKVJHUZYKCXBJH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)NC(=O)C(=O)NC2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopentyl-N'-(2-methoxy-5-methylphenyl)oxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(2-phenoxyphenyl)methanone](/img/structure/B2762832.png)
![6-(2-Methylimidazo[1,2-a]pyridine-3-carboxamido)hexanoic acid](/img/structure/B2762838.png)
![(5-(2-fluorophenyl)isoxazol-3-yl)methyl 2-(5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetate](/img/structure/B2762840.png)
![6-acetyl-3-amino-N-[2-(4-fluorophenyl)ethyl]-4-(trifluoromethyl)-7,8-dihydro-5H-thieno[2,3-b][1,6]naphthyridine-2-carboxamide](/img/structure/B2762844.png)
![N-(2-(benzo[d][1,3]dioxole-5-carbonyl)benzofuran-3-yl)-3-phenylpropanamide](/img/structure/B2762847.png)
